Cas no 1804435-81-1 (2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1804435-81-1
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4837815
• Update Time: 2025-06-08

2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)4-1-16-6(15)3(2-17)5(4)18-8(12,13)14/h1,17H,2H2
• InChI Key： UUUGWKZXWHVHTA-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C(=CN=1)C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804435-81-1)

In the realm of advanced organic chemistry, 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804435-81-1) stands out as a highly specialized compound with significant potential in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridine core and functional groups such as trifluoromethoxy and trifluoromethyl, has garnered attention for its versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel heterocyclic compounds and fluorinated building blocks.

The structural complexity of 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol makes it a valuable intermediate in organic synthesis. The presence of an iodo substituent at the 2-position and a methanol group at the 3-position offers multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in precision chemistry, where tailored molecular designs are critical for optimizing biological activity and material properties. As the demand for fluorinated compounds grows—driven by their enhanced stability and bioavailability—this compound is poised to play a pivotal role in cutting-edge research.

From an industrial perspective, CAS No. 1804435-81-1 is often discussed in the context of high-value chemical intermediates. Its synthesis and applications are frequently searched topics in academic and commercial databases, reflecting its relevance in modern chemistry. Questions such as "How to synthesize 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol?" or "What are the applications of trifluoromethylpyridine derivatives?" highlight the compound's significance. Additionally, its potential use in crop protection and pharmaceutical scaffolds aligns with global interests in sustainable agriculture and innovative therapeutics.

The compound's physicochemical properties, including solubility, stability, and reactivity, are key considerations for researchers. Its fluorine-rich structure contributes to its lipophilicity, a trait highly sought after in drug design for improved membrane permeability. Moreover, the iodo group facilitates cross-coupling reactions, making it a cornerstone in palladium-catalyzed transformations—a hot topic in synthetic methodology. These attributes underscore its importance in the development of next-generation small-molecule inhibitors and functional materials.

In summary, 2-Iodo-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804435-81-1) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with the growing emphasis on fluorine chemistry and heterocyclic synthesis, ensure its continued relevance in scientific and industrial advancements. As exploration of this compound expands, it will undoubtedly contribute to breakthroughs in fields ranging from medicinal chemistry to material science.